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Compound of Interest

Compound Name: Dimethyl nitromalonate

CAS No.: 5437-67-2

Cat. No.: B1296143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Dimethyl nitromalonate is a functionalized malonic ester derivative of significant interest in

organic synthesis and as a potential building block in medicinal chemistry. A thorough

understanding of its spectroscopic characteristics is paramount for its identification, purity

assessment, and elucidation of its role in chemical reactions. This guide provides a detailed

overview of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data for

dimethyl nitromalonate. Due to the limited availability of experimentally derived public data,

this document presents high-quality predicted spectroscopic values obtained from

computational methods, alongside generalized, robust experimental protocols for acquiring

such data.

Predicted Spectroscopic Data
The following tables summarize the predicted ¹H NMR, ¹³C NMR, and IR spectroscopic data for

dimethyl nitromalonate. These predictions are based on well-established computational

algorithms and provide a reliable reference for the identification of this compound.
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Table 1: Predicted ¹H NMR Data for Dimethyl Nitromalonate (in CDCl₃)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~5.5 - 6.0 Singlet 1H CH-NO₂

~3.8 Singlet 6H 2 x OCH₃

Table 2: Predicted ¹³C NMR Data for Dimethyl Nitromalonate (in CDCl₃)

Chemical Shift (δ) ppm Assignment

~160 - 165 C=O

~85 - 95 C-NO₂

~54 OCH₃

Table 3: Predicted IR Absorption Data for Dimethyl Nitromalonate

Wavenumber (cm⁻¹) Functional Group

~2960 C-H stretch (methyl)

~1750 C=O stretch (ester)

~1560 N-O stretch (nitro, asymmetric)

~1370 N-O stretch (nitro, symmetric)

~1250 C-O stretch (ester)

Experimental Protocols
The following are detailed, generalized methodologies for the acquisition of NMR and IR

spectra, applicable to small organic molecules like dimethyl nitromalonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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a) Sample Preparation:

Accurately weigh 5-10 mg of the purified dimethyl nitromalonate sample.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d,

CDCl₃) in a clean, dry vial.

Add a small amount of an internal standard, typically tetramethylsilane (TMS), to the

solution. TMS provides a reference signal at 0 ppm.

Transfer the solution to a standard 5 mm NMR tube using a Pasteur pipette.

Cap the NMR tube securely.

b) ¹H NMR Spectroscopy Acquisition:

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical

peaks.

Acquire the ¹H NMR spectrum using a standard pulse sequence. Typical parameters include

a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4

seconds.

Collect a sufficient number of scans (typically 8-16) to achieve an adequate signal-to-noise

ratio.

Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating

the signals.

c) ¹³C NMR Spectroscopy Acquisition:

Use the same sample prepared for ¹H NMR spectroscopy.

Tune the NMR probe to the ¹³C frequency.
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Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence to simplify the

spectrum to single lines for each unique carbon atom.

Due to the low natural abundance of ¹³C, a larger number of scans (typically several hundred

to thousands) and a longer relaxation delay (2-5 seconds) are required to obtain a good

quality spectrum.

Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
a) Attenuated Total Reflectance (ATR) Method (for liquids or solids):

Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-

moistened (e.g., isopropanol) lint-free tissue.

Record a background spectrum of the empty, clean ATR crystal. This will be automatically

subtracted from the sample spectrum.

Place a small drop of liquid dimethyl nitromalonate or a small amount of the solid powder

directly onto the ATR crystal.

If the sample is a solid, use the pressure arm to ensure good contact between the sample

and the crystal.

Acquire the IR spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise

ratio over a spectral range of 4000-400 cm⁻¹.

After the measurement, clean the ATR crystal thoroughly.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the characterization of a synthesized

compound using spectroscopic methods.
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Spectroscopic Analysis Workflow
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Caption: A flowchart illustrating the general workflow from chemical synthesis to structural

confirmation using spectroscopic techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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